Cas no 1797754-93-8 (3-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridazine)

• Product Name: 3-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridazine
• CAS No: 1797754-93-8
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 5374790
• Update Time: 2025-05-20

3-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• [4-(3-Pyridazinyloxy)-1-piperidinyl][4-(1H-pyrrol-1-yl)phenyl]methanone
• 3-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridazine

• Inchi： 1S/C20H20N4O2/c25-20(16-5-7-17(8-6-16)23-12-1-2-13-23)24-14-9-18(10-15-24)26-19-4-3-11-21-22-19/h1-8,11-13,18H,9-10,14-15H2
• InChI Key： JLPUKMVLRIRBMC-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NN=CC=C2)CC1)(C1=CC=C(N2C=CC=C2)C=C1)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.4±50.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Additional information on 3-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridazine

Introduction to 3-{[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridazine (CAS No. 1797754-93-8)

The compound 3-{[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridazine, identified by the CAS registry number CAS No. 1797754-93-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a pyridazine ring, a piperidine ring, and a pyrrole group, all connected through a series of functional groups that enhance its reactivity and versatility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrole derivative. The pyrrole group plays a crucial role in the overall reactivity of the molecule, as it can participate in various types of bonding interactions, including hydrogen bonding and π–π interactions. Recent studies have shown that the presence of the pyrrole group can significantly influence the electronic properties of the molecule, making it an attractive candidate for applications in materials science and drug design.

The piperidine ring in this compound is another key structural feature. Piperidine derivatives are known for their ability to form stable complexes with metal ions, which has led to their use in catalysis and coordination chemistry. In this compound, the piperidine ring is further substituted with a benzoyl group, which introduces additional functionality. The benzoyl group not only enhances the stability of the molecule but also provides a platform for further chemical modifications.

The pyridazine ring is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. Pyridazine derivatives are known for their high reactivity and ability to undergo various types of substitution reactions. In this compound, the pyridazine ring is substituted at position 3 with an oxy group that is connected to the piperidine ring. This substitution pattern creates a highly functionalized molecule with potential applications in drug delivery systems and as a building block for more complex molecules.

Recent research has focused on the biological activity of this compound. Studies have shown that it exhibits significant antioxidant properties, which could make it useful in combating oxidative stress-related diseases such as cancer and neurodegenerative disorders. Additionally, preliminary results suggest that this compound may have anti-inflammatory properties, further expanding its potential therapeutic applications.

In terms of synthesis, researchers have explored various methods to optimize the production of this compound. One promising approach involves using microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method also minimizes the use of hazardous solvents, aligning with green chemistry principles.

The structural complexity of this compound makes it an ideal candidate for further modifications. By altering substituents on the pyrrole, piperidine, or pyridazine rings, chemists can potentially create derivatives with enhanced biological activity or improved pharmacokinetic properties. Such modifications could lead to the development of novel drugs or advanced materials with tailored properties.

In conclusion, 3-{[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridazine (CAS No. 1797754-93-8) is a versatile compound with significant potential in various fields due to its unique structure and functional groups. Ongoing research continues to uncover new applications and improve synthetic methods, ensuring that this compound remains at the forefront of chemical innovation.